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Compound of Interest

Compound Name: Enrofloxacin Methyl Ester

Cat. No.: B15295174 Get Quote

A comprehensive overview of the use of enrofloxacin in aquatic research, detailing its

applications, efficacy, and pharmacokinetic profile in various fish species. Note: Information

specifically regarding Enrofloxacin Methyl Ester in aquaculture is not readily available in

published literature. The following data pertains to enrofloxacin.

Enrofloxacin, a fluoroquinolone antibiotic, is a significant tool in veterinary medicine, including

aquaculture, for combating bacterial infections.[1][2] Its broad-spectrum activity against Gram-

negative and some Gram-positive bacteria makes it effective for treating diseases caused by

pathogens such as Aeromonas, Pseudomonas, Vibrio, and Streptococcus species.[1] This

document provides detailed application notes and protocols for researchers, scientists, and

drug development professionals working with enrofloxacin in an aquaculture context.

Mechanism of Action
Enrofloxacin functions by inhibiting bacterial DNA gyrase (topoisomerase II) and topoisomerase

IV, enzymes essential for DNA replication, transcription, repair, and recombination.[3] This

action leads to a rapid, concentration-dependent bactericidal effect.[2]

Applications in Aquaculture Research
Enrofloxacin is primarily researched for its efficacy in treating systemic bacterial infections in

various fish species. Key research applications include:
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Pharmacokinetic (PK) and Pharmacodynamic (PD) Studies: Determining the absorption,

distribution, metabolism, and excretion of the drug in different fish species to establish

optimal dosing regimens.[4][5]

Efficacy Trials: Evaluating the effectiveness of enrofloxacin against specific bacterial

pathogens in controlled laboratory and field settings.

Safety and Toxicity Assessments: Investigating the potential adverse effects of enrofloxacin

on fish and the aquatic environment.[6]

Residue Analysis: Monitoring the depletion of enrofloxacin and its primary metabolite,

ciprofloxacin, from fish tissues to ensure food safety.[1]

Quantitative Data Summary
The following tables summarize key quantitative data from various studies on enrofloxacin in

different fish species.

Table 1: Pharmacokinetic Parameters of Enrofloxacin in
Various Fish Species
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Species
Dose
(mg/kg) &
Route

Cmax
(µg/mL)

Tmax (h) T½ (h)
Bioavaila
bility (%)

Referenc
e

Rainbow

Trout

(Oncorhyn

chus

mykiss)

10 (IV) - - 30.4 - [7]

Rainbow

Trout

(Oncorhyn

chus

mykiss)

10 (Oral) - 6-8 29.5 - 56.3
42 (at

15°C)
[7]

Brown

Trout

(Salmo

trutta)

10 (Oral) 4.63 5.04 - - [5]

Yellow

River Carp

(Cyprinus

carpio

haematope

rus)

10 (Oral) 0.79 8 129.44 -

Crucian

Carp

(Carassius

auratus

gibelio)

20 (Oral,

single

dose)

8.93 3 67.4 - [1]

Koi Carp

(Cyprinus

carpio)

10 (Oral) 14.36 0.25 16.6 19.6 [8]
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Koi Carp

(Cyprinus

carpio)

10 (IM) 4.59 1 17.86 10.4 [8]

Koi Carp

(Cyprinus

carpio)

10 (IP) 36.64 1 16.1 - [8]

Table 2: Minimum Inhibitory Concentrations (MICs) of
Enrofloxacin Against Common Fish Pathogens

Bacterial Species MIC Range (µg/mL) Reference

Aeromonas hydrophila 0.06 - 0.4 [1]

Aeromonas salmonicida 0.005 - 1.28 [1]

Vibrio salmonicida 0.005 - 0.16 [1]

Yersinia ruckeri 0.005 - 0.03 [1]

Pseudomonas aeruginosa 1

Enterococcus faecalis 0.0625

Gram-negative bacteria

(general)
≤ 1.0 [9]

Experimental Protocols
Protocol 1: Pharmacokinetic Study of Orally
Administered Enrofloxacin in Brown Trout

Objective: To determine the pharmacokinetic profile of enrofloxacin in brown trout following

oral administration.

Animal Model: Brown trout (Salmo trutta) acclimated to experimental conditions.[10]

Drug Administration:
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Prepare a medicated feed containing enrofloxacin at the desired concentrations (e.g., 10,

20, and 40 mg/kg of fish body weight).[10]

Administer the medicated feed orally to the fish.

Sample Collection:

Collect blood samples from the caudal vein at predetermined time points (e.g., 0, 0.5, 1, 2,

4, 8, 12, 24, 48, 72, 96, and 120 hours) post-administration.[4]

Centrifuge the blood samples to separate the plasma.

Analytical Method:

Determine the plasma concentrations of enrofloxacin and its metabolite, ciprofloxacin,

using High-Performance Liquid Chromatography (HPLC) with UV detection.[10]

Data Analysis:

Analyze the plasma concentration-time data using a non-compartmental method to

calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and T½.[10]

Protocol 2: In Vivo Efficacy Trial of Enrofloxacin Against
Aeromonas salmonicida in Black Rockfish

Objective: To evaluate the in vivo efficacy of enrofloxacin for the treatment of Aeromonas

salmonicida infection in black rockfish.

Animal Model: Black rockfish (Sebastes schlegelii).[11]

Bacterial Challenge:

Culture Aeromonas salmonicida to a specific concentration.

Challenge the fish with the bacterial culture via intraperitoneal injection.[11]

Treatment:
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Following the bacterial challenge, administer enrofloxacin orally via medicated feed at

different doses (e.g., 5, 10, and 20 mg/kg body weight) for a specified duration (e.g., 7

days).[11]

Include a control group that receives non-medicated feed.

Observation and Data Collection:

Monitor the fish for clinical signs of disease and mortality daily for a set period (e.g., 14

days post-challenge).

Calculate the relative percent survival (RPS) for each treatment group compared to the

control group.

Endpoint:

Determine the optimal dose of enrofloxacin that provides significant protection against

mortality.[11]
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Caption: Experimental workflows for pharmacokinetic and efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | Pharmacokinetics and Tissue Residue Profiles of Enrofloxacin in Crucian Carp
(Carassius auratus gibelio) Following Single and Multiple Oral Administration [frontiersin.org]

2. Enrofloxacin - Wikipedia [en.wikipedia.org]

3. Pharmacokinetics and Pharmacokinetic/Pharmacodynamic Integration of Enrofloxacin
Following Single Oral Administration of Different Doses in Brown Trout (Salmo trutta) - PMC
[pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15295174?utm_src=pdf-body-img
https://www.benchchem.com/product/b15295174?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/veterinary-science/articles/10.3389/fvets.2022.872828/full
https://www.frontiersin.org/journals/veterinary-science/articles/10.3389/fvets.2022.872828/full
https://en.wikipedia.org/wiki/Enrofloxacin
https://pmc.ncbi.nlm.nih.gov/articles/PMC8614407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8614407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8614407/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. Pharmacokinetics of enrofloxacin in fingerling rainbow trout (Oncorhynchus mykiss) -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. thaiscience.info [thaiscience.info]

9. In vitro susceptibility of selected veterinary bacterial pathogens to ciprofloxacin,
enrofloxacin and norfloxacin - PMC [pmc.ncbi.nlm.nih.gov]

10. Synthesis, Characterization, and Pharmacodynamics Study of Enrofloxacin Mesylate -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. dovepress.com [dovepress.com]

To cite this document: BenchChem. [Enrofloxacin in Aquaculture: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15295174#enrofloxacin-methyl-ester-applications-in-
aquaculture-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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